Cas no 193693-61-7 ((R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid)

• Product Name: (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
• CAS No: 193693-61-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD06202403
• CID: 116435
• PubChem ID: 6957999
• Update Time: 2025-06-26

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
• 2-Pyrrolidineaceticacid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (2R)-
• Fmoc-D-beta-homoproline
• Fmoc-D-beta-HPro-OH
• Fmoc-D-β-Homoproline
• Fmoc-D-β-HoPro-OH
• AmbotzFAA6610
• Fmoc-′D-β-homoproline′
• RARECHEM AK PT F110
• -2-(1-(((9H-Fluoren-9-yl)
• (R)-1-Fmoc-2-pyrrolidineacetic acid
• Fmoc-(R)-2-(2-Pyrrolidinyl)acetic acid
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-β-homoPro
• pyrrolidin-2-yl)
• Fmoc-D-β-homoproline≥ 99% (HPLC)
• (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Fmoc-D-beta-homoproline
• 2-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (R)-
• 2-[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]acetic acid
• HY-W045221
• Fmoc-D-Pro-(C#CH2)OH
• Fmoc-D-beta-homoproline, AldrichCPR
• EN300-1178681
• DS-4545
• A880248
• 2-[(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]acetic acid
• F12081
• PD197171
• CS-0038224
• DTXSID70426258
• AKOS016843964
• N-beta-(9-Fluorenylmethyloxycarbonyl)-D-homoproline
• [(2R)-1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]acetic acid
• MFCD06202403
• SCHEMBL20590863
• 193693-61-7
• [(2R)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-2-YL]ACETIC ACID
• DA-73448

• MDL： MFCD06202403
• Inchi： 1S/C21H21NO4/c23-20(24)12-14-6-5-11-22(14)21(25)26-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,23,24)/t14-/m1/s1
• InChI Key： ZNIGOUDZWCDFFC-CQSZACIVSA-N
• SMILES： O(C(N1CCC[C@@H]1CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.81250

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid

Introduction to (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic Acid and Its Significance in Modern Chemical Biology

(R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 193693-61-7, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study for its potential applications in drug development and therapeutic interventions.

The molecular framework of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) is characterized by its intricate arrangement of functional groups, including a pyrrolidine ring, a fluorene moiety, and an acetic acid derivative. These structural elements contribute to its unique chemical properties and biological interactions, which are being explored for their therapeutic potential. The presence of the fluorene group, in particular, is noteworthy as it is often associated with enhanced solubility and stability in biological systems, making it an attractive component for drug candidates.

In recent years, there has been a surge in research focused on chiral compounds due to their role in biological systems and their potential as pharmacological agents. The (R-configuration of this compound underscores its stereochemical specificity, which is critical for many biological processes. Stereoisomers can exhibit vastly different biological activities, making the precise stereochemical control during synthesis essential for therapeutic applications. The synthesis of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) represents a significant achievement in synthetic chemistry, demonstrating the ability to produce complex molecules with high enantioselectivity.

The utility of this compound extends to various areas of biomedical research. One of the most promising applications is in the development of enzyme inhibitors. The pyrrolidine ring and the acetic acid moiety are known to interact with enzymes in specific ways, making them valuable scaffolds for designing inhibitors that can modulate enzyme activity. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic disorders.

Another area where (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) shows promise is in the field of oncology. Cancer research has increasingly focused on targeting specific enzymes and pathways that are dysregulated in tumor cells. The structural features of this compound make it a candidate for developing small-molecule inhibitors that can selectively target cancer-related enzymes. Preliminary studies have suggested that derivatives of this compound can inhibit enzymes involved in cell proliferation and survival, offering a potential therapeutic strategy against certain types of cancer.

The fluorene group in the molecular structure also contributes to the photophysical properties of this compound. Fluorene-based molecules are known for their fluorescence characteristics, which make them useful in various imaging techniques and as probes in biochemical assays. The ability to track the interaction of this compound with biological targets using fluorescence microscopy could provide valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, allows for the precise construction of the molecular framework. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

In conclusion, (R-2-(1-(((9H-Fluoren